2-(4-bromophenyl)-N-(2-ethoxyphenyl)acetamide

• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol
• IUPAC Name: 2-(4-bromophenyl)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C16H16BrNO2/c1-2-20-15-6-4-3-5-14(15)18-16(19)11-12-7-9-13(17)10-8-12/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key: QLHAQBQPYGFSKO-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)CC2=CC=C(C=C2)Br

Description

2-(4-bromophenyl)-N-(2-ethoxyphenyl)acetamide is a chemical compound that belongs to the class of acetamides. It is also known as Bromoacetyl ethyl aniline or BAEA. This compound has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science.

Scientific Research Applications

2-(4-bromophenyl)-N-(2-ethoxyphenyl)acetamide has been widely used in scientific research due to its potential applications in various fields. It has been studied as a potential drug candidate for the treatment of cancer, inflammation, and bacterial infections. It has also been used as a building block in organic synthesis to create new compounds with potential applications in material science.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-(2-ethoxyphenyl)acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes such as COX-2 and 5-LOX, which are involved in the production of inflammatory mediators. It has also been suggested that this compound may act by inhibiting the growth of cancer cells through the induction of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-bromophenyl)-N-(2-ethoxyphenyl)acetamide has several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to induce apoptosis in cancer cells and inhibit their growth. In addition, this compound has been shown to have antibacterial activity against several strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-bromophenyl)-N-(2-ethoxyphenyl)acetamide in lab experiments is its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science. It is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-(4-bromophenyl)-N-(2-ethoxyphenyl)acetamide. One direction is the study of its potential applications as a drug candidate for the treatment of cancer, inflammation, and bacterial infections. Another direction is the study of its potential applications in material science as a building block for the synthesis of new compounds with unique properties. Further studies are also needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)-N-(2-ethoxyphenyl)acetamide involves the reaction of 4-bromoaniline and 2-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent, typically dichloromethane or chloroform. The product is then purified using column chromatography or recrystallization.